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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B13923551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

OICR12694 trifluoroacetate (TFA) salt, a potent and selective B-cell lymphoma 6 (BCL6)

inhibitor. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility

of experimental results.

Introduction
OICR12694 (also known as JNJ-65234637) is an orally active small molecule inhibitor of the

BCL6 transcriptional repressor, a key therapeutic target in certain hematological malignancies,

particularly diffuse large B-cell lymphoma (DLBCL).[1][2][3][4][5] For in vitro and in vivo studies,

the compound is often supplied as a trifluoroacetic acid (TFA) salt. Proper preparation of stock

solutions is the first critical step in any experiment to ensure the integrity and accurate

concentration of the active compound. These notes provide a comprehensive guide to

preparing, storing, and handling OICR12694 TFA stock solutions.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for OICR12694 and its TFA salt

are summarized in the table below.
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Property Value Source

OICR12694 (Free Base)

Molecular Formula C₂₉H₂₈ClF₃N₈O₄ [6]

Molecular Weight 645.04 g/mol [2][6]

Trifluoroacetic Acid (TFA)

Molecular Formula C₂HF₃O₂

Molecular Weight 114.02 g/mol

OICR12694 TFA Salt

Molecular Weight (1:1 salt) 759.06 g/mol Calculated

Solubility & Storage

Recommended Solvent Dimethyl sulfoxide (DMSO) [2][6]

Solubility in DMSO ≥ 10 mM [2]

Powder Storage 2 years at -20°C [6]

Stock Solution Storage (in

DMSO)

2 weeks at 4°C; 6 months at

-80°C
[6]

Experimental Protocol: Preparation of a 10 mM
OICR12694 TFA Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of OICR12694 TFA in

DMSO.

Materials:

OICR12694 TFA salt powder

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Equilibration: Before opening, allow the vial of OICR12694 TFA powder to equilibrate to

room temperature for at least 30 minutes. This prevents condensation of moisture onto the

hygroscopic powder.

Weighing: In a fume hood, carefully weigh out the desired amount of OICR12694 TFA
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 0.759 mg of OICR12694 TFA (assuming a 1:1 salt).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed powder. For a 10 mM solution with 0.759 mg of compound, add 100 µL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in microcentrifuge tubes or amber glass vials. Store the aliquots

at -80°C for long-term storage (up to 6 months) or at 4°C for short-term use (up to 2 weeks).

[6]

Visualizations
Experimental Workflow for OICR12694 TFA Stock Solution Preparation
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Workflow for Preparing OICR12694 TFA Stock Solution
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Caption: A flowchart outlining the key steps for preparing OICR12694 TFA stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b13923551?utm_src=pdf-body-img
https://www.benchchem.com/product/b13923551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13923551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway Context: BCL6 Inhibition

Simplified BCL6 Signaling Pathway Inhibition
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Caption: Diagram showing OICR12694 inhibiting the BCL6 co-repressor interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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